Cas no 1593438-11-9 (1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane)

• Product Name: 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane
• CAS No: 1593438-11-9
• MF: C₁₀H₁₉IO₂
• MW: 298.161135911942
• CID: 5898546
• PubChem ID: 114774243
• Update Time: 2025-10-31

1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane
• 1-(iodomethyl)-1-[(1-methoxypropan-2-yl)oxy]cyclopentane
• 1593438-11-9
• EN300-1134933

• Inchi： 1S/C10H19IO2/c1-9(7-12-2)13-10(8-11)5-3-4-6-10/h9H,3-8H2,1-2H3
• InChI Key： AEHCPXNEGFJMNC-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OC(C)COC

Computed Properties

• Exact Mass: 298.04298g/mol
• Monoisotopic Mass: 298.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane

Professional Introduction to Compound with CAS No. 1593438-11-9 and Product Name: 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane

The compound identified by the CAS number 1593438-11-9 and the product name 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular synthesis. The presence of both an iodomethyl group and a 1-methoxypropan-2-yl substituent on the cyclopentane core introduces versatile reactivity, making it a valuable intermediate in the construction of more complex molecules.

In recent years, the demand for specialized building blocks in medicinal chemistry has surged, driven by the need for innovative therapeutic agents targeting complex diseases. The structural motif of 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane aligns well with current trends in drug discovery, particularly in the design of small-molecule inhibitors and modulators. Its cyclopentane ring, a common scaffold in biologically active compounds, provides a rigid yet flexible backbone that can be easily modified to achieve desired pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic methodologies. The iodomethyl moiety serves as an excellent handle for palladium-catalyzed coupling reactions, enabling the formation of carbon-carbon bonds with remarkable efficiency. This capability is particularly relevant in the synthesis of heterocyclic compounds, which are prevalent in many approved drugs. For instance, studies have demonstrated that derivatives of this compound can be employed to construct novel pyrrole and indole derivatives, which exhibit promising biological activities.

Moreover, the 1-methoxypropan-2-yl group introduces an additional layer of functional diversity. This substituent not only enhances the solubility of the compound in various organic solvents but also provides a site for further functionalization through nucleophilic substitution or oxidation reactions. Such modifications are crucial for tailoring the compound’s properties to specific applications, whether in medicinal chemistry or materials science. Researchers have leveraged this structural feature to develop novel ligands for enzyme inhibition and to create polymers with tailored mechanical properties.

Recent advancements in computational chemistry have further highlighted the significance of 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane. Molecular modeling studies indicate that this compound can interact with biological targets in multiple ways, suggesting its potential as a lead compound for drug discovery. For example, simulations have shown that it can bind to enzymes involved in metabolic pathways relevant to cancer and inflammation. These findings underscore the importance of structural diversity in identifying new therapeutic candidates and reinforce the compound’s value as a starting point for further exploration.

The synthesis of 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane itself presents an interesting challenge due to its complex architecture. However, recent improvements in synthetic techniques have made it more accessible than ever before. Catalytic methods, such as transition-metal-catalyzed reactions, have significantly reduced reaction times and improved yields. These advancements not only make large-scale production feasible but also open doors for exploring new synthetic routes that could yield related compounds with enhanced properties.

In conclusion, 1593438-11-9 and its corresponding product name 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxycyclopentane represent a cornerstone in contemporary chemical research. Its unique structural features and reactivity make it indispensable for researchers aiming to push the boundaries of drug discovery and molecular synthesis. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in developing innovative treatments for human diseases.